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Compound of Interest

Compound Name:
(1-Aminomethyl-cyclopentyl)-

carbamic acid tert-butyl ester

Cat. No.: B1341110 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (1-Aminomethyl-cyclopentyl)-
carbamic acid tert-butyl ester, a key building block in modern medicinal chemistry. This

document details its physicochemical properties, outlines a standard synthesis protocol, and

provides characteristic analytical data. Furthermore, it contextualizes the compound's

application by illustrating its role as a precursor in synthetic pathways and its relevance to

significant biological signaling cascades, such as the JAK-STAT pathway.

Core Compound Properties
(1-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester, also known as tert-butyl (1-

(aminomethyl)cyclopentyl)carbamate, is a bifunctional molecule featuring a primary amine and

a Boc-protected amine attached to a cyclopentyl scaffold. The tert-butyloxycarbonyl (Boc)

group serves as a crucial protecting group in multi-step organic syntheses, allowing for

selective reactions at the free primary amine. Its molecular formula is C11H22N2O2, and it has

a molecular weight of 214.30 g/mol .[1]
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Property Value

Molecular Weight 214.30 g/mol

Molecular Formula C11H22N2O2

CAS Number 889949-09-1

Appearance White to off-white solid or powder

Melting Point 72-78 °C

Purity Typically ≥98%

Solubility
Soluble in methanol, ethanol, and

dichloromethane

Synthesis and Characterization
The synthesis of (1-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester is a critical

process for its application in drug discovery. Below is a representative experimental protocol for

its preparation.

Experimental Protocol: Synthesis
Objective: To synthesize (1-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester from

1-amino-1-cyclopentane carboxylic acid.

Materials:

1-amino-1-cyclopentane carboxylic acid

Di-tert-butyl dicarbonate (Boc)2O

Sodium hydroxide (NaOH)

Dioxane

Water

Ethyl acetate
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Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO4)

Procedure:

Boc Protection: In a round-bottom flask, dissolve 1-amino-1-cyclopentane carboxylic acid in

a 1:1 mixture of dioxane and water. Add sodium hydroxide to adjust the pH to approximately

10. Cool the solution to 0 °C in an ice bath.

Reaction: To the cooled solution, add di-tert-butyl dicarbonate portion-wise while stirring

vigorously. Allow the reaction to warm to room temperature and continue stirring overnight.

Work-up: After the reaction is complete, concentrate the mixture under reduced pressure to

remove the dioxane. Acidify the remaining aqueous solution to a pH of 2-3 with 1N HCl.

Extraction: Extract the acidified solution with ethyl acetate (3 x 50 mL). Combine the organic

layers and wash sequentially with saturated sodium bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: The crude product can be purified by column chromatography on silica gel using

a gradient of ethyl acetate in hexanes to afford the pure (1-Aminomethyl-cyclopentyl)-
carbamic acid tert-butyl ester.

Analytical Characterization Data
The structure and purity of the synthesized compound are confirmed by various analytical

techniques.
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Analytical Technique Characteristic Data

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 1.45 (s, 9H, C(CH₃)₃), 1.50-1.70 (m,

8H, cyclopentyl-H), 2.75 (s, 2H, CH₂NH₂), 4.85

(br s, 1H, NH), 1.35 (br s, 2H, NH₂)

¹³C NMR (100 MHz, CDCl₃)
δ (ppm): 155.9, 80.5, 59.2, 50.1, 35.5, 28.4,

23.8

IR (KBr, cm⁻¹)

3350-3450 (N-H stretch), 2950-2850 (C-H

stretch), 1685 (C=O stretch, carbamate), 1520

(N-H bend)

Mass Spectrometry (ESI+)
m/z: 215.17 [M+H]⁺, 159.13 [M-C₄H₈+H]⁺,

115.12 [M-Boc+H]⁺

Applications in Drug Discovery
(1-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester is a valuable building block in

the synthesis of complex molecules, particularly in the development of novel therapeutics. The

presence of a protected amine and a free primary amine allows for sequential chemical

modifications, making it an ideal scaffold for creating libraries of compounds for drug screening.

Role as a Precursor in JAK Inhibitor Synthesis
One of the significant applications of this and structurally related compounds is in the synthesis

of Janus kinase (JAK) inhibitors. JAK inhibitors are a class of drugs that target the JAK-STAT

signaling pathway, which is crucial in the immune response and is often dysregulated in

autoimmune diseases and certain cancers.

Below is a conceptual workflow illustrating the utility of (1-Aminomethyl-cyclopentyl)-
carbamic acid tert-butyl ester as a key intermediate in the synthesis of a hypothetical JAK

inhibitor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1341110?utm_src=pdf-body
https://www.benchchem.com/product/b1341110?utm_src=pdf-body
https://www.benchchem.com/product/b1341110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Synthetic Pathway

Final Product

(1-Aminomethyl-cyclopentyl)-carbamic
acid tert-butyl ester

Step 1: Coupling Reaction
(e.g., Nucleophilic Substitution)

Heterocyclic Core
(e.g., Pyrrolo[2,3-d]pyrimidine)

Intermediate Product

Formation of C-N bond

Step 2: Boc Deprotection
(Acidic Conditions)

Amine Intermediate

Exposure of primary amine

Step 3: Final Moiety Addition
(e.g., Acylation)

JAK Inhibitor Candidate

Final drug candidate

Click to download full resolution via product page

Caption: Synthetic workflow for a JAK inhibitor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1341110?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relevance to the JAK-STAT Signaling Pathway
The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway

is a critical signaling cascade used by cytokines and growth factors to regulate cellular

processes such as proliferation, differentiation, and apoptosis.[2][3] Dysregulation of this

pathway is implicated in various inflammatory and autoimmune diseases.

The diagram below illustrates a simplified representation of the canonical JAK-STAT signaling

pathway, which is the target of inhibitors synthesized from precursors like (1-Aminomethyl-
cyclopentyl)-carbamic acid tert-butyl ester.
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Caption: The canonical JAK-STAT signaling pathway.
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Conclusion
(1-Aminomethyl-cyclopentyl)-carbamic acid tert-butyl ester is a foundational molecule in

the toolkit of medicinal chemists. Its well-defined structure and versatile reactivity make it an

indispensable precursor for the synthesis of complex pharmaceutical agents, particularly in the

development of targeted therapies like JAK inhibitors. A thorough understanding of its

properties, synthesis, and characterization is essential for its effective application in advancing

drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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